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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2

CAS No.: 87994-88-5

Cat. No.: B12062125

Get Quote

Why 1,2-13C2? The Causality of Isotope Placement The selection of a tracer's labeling pattern

is strictly dictated by the enzymatic cleavage points of its target pathway. Single-labeled [1-

13C]leucine is the standard for measuring whole-body oxidation, as the C1 carbon is

irreversibly lost as 13CO2 during the branched-chain alpha-keto acid dehydrogenase (BCKDH)

step[1]. However, once C1 is decarboxylated, the remaining carbon skeleton becomes invisible

to mass spectrometry. Conversely, [U-13C6]leucine provides comprehensive tracking but

creates highly complex isotopomer distributions due to extensive carbon scrambling in the TCA

cycle.

The 1,2-13C2 configuration solves this by isolating the decarboxylation event while preserving

a trackable heavy carbon:

C1 (Carboxyl Carbon): Released as 13CO2 by BCKDH, measurable via Isotope Ratio Mass

Spectrometry (IRMS) in breath samples to calculate Leucine Oxidation rates.

C2 (Alpha Carbon): Becomes the C1 thioester carbon of Isovaleryl-CoA, allowing

downstream tracking into acetoacetate and acetyl-CoA via Gas Chromatography-Mass

Spectrometry (GC-MS)[2].
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The DL Racemic Dynamic While L-leucine is the biologically active enantiomer for protein

synthesis, the DL racemic mixture provides a dual-entry mechanism into the alpha-

ketoisocaproate (KIC) pool. L-leucine undergoes transamination via Branched-Chain

Aminotransferase (BCAT), whereas D-leucine is oxidized by D-Amino Acid Oxidase (DAAO).

Both pathways converge identically at KIC, allowing researchers to bypass specific BCAT

transport limitations or study chiral-specific metabolic dysregulation.
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Figure 1: Dual-entry catabolism of DL-Leucine-1,2-13C2 into the KIC pool and subsequent

decarboxylation.

Intracellular Signaling: L-Leucine and the mTORC1
Axis
Beyond its role as a structural substrate, the L-enantiomer of leucine acts as a potent signaling

molecule that directly activates the mechanistic target of rapamycin complex 1 (mTORC1), the

master regulator of muscle protein synthesis (MPS)[3].

Mechanistic Causality of Leucine Sensing Intracellular leucine availability is sensed by Sestrin2

and MAP4K3[4]. Under leucine-deprived conditions, Sestrin2 binds to and inhibits the GATOR2

complex. When L-leucine enters the cell (facilitated by the SLC7A5/SLC3A2 antiporter), it binds

directly to Sestrin2, inducing a conformational change that releases GATOR2. This release

inhibits GATOR1 (a GTPase-activating protein), allowing the RagA/B GTPases to become

GTP-loaded. The active Rag complex then recruits mTORC1 to the lysosomal membrane,

where it is activated by Rheb, leading to the phosphorylation of downstream targets like S6K1

and 4E-BP1[3].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12062125/docs?utm_src=pdf-body-img#mechanistic-principles-the-dual-carbon-tracking-advantage
https://www.benchchem.com/product/b12062125/docs?utm_src=pdf-body#mechanistic-principles-the-dual-carbon-tracking-advantage
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469228/
https://pubmed.ncbi.nlm.nih.gov/22898570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469228/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intracellular L-Leucine

Sestrin2 / MAP4K3 Sensor

 Binds

GATOR2 Complex

 Relieves Inhibition

GATOR1 Complex

 Inhibits GAP Activity

Rag GTPases

 Allows GTP Loading

mTORC1 Complex

 Lysosomal Recruitment

Protein Synthesis
(FSR Marker)

 Activates S6K1/4E-BP1

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12062125/docs?utm_src=pdf-body-img#mechanistic-principles-the-dual-carbon-tracking-advantage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Intracellular L-Leucine sensing mechanism driving mTORC1 activation and protein

synthesis.

Self-Validating Experimental Protocols
To ensure high-fidelity data, tracer experiments must be designed as self-validating systems.

The following protocol outlines a primed, continuous infusion methodology for in vivo metabolic

flux analysis[1].

Why a Primed Continuous Infusion? A continuous infusion alone takes hours to reach an

isotopic steady state in the precursor pool, during which time flux calculations are invalid.

Administering an initial "priming dose" rapidly equilibrates the plasma pool, ensuring that the

isotopic enrichment (the ratio of 13C to 12C) remains constant throughout the measurement

window[1]. A NaH13CO3 prime is also strictly required to account for the physiological delay in

the appearance of 13CO2 in the breath from leucine oxidation.

Step-by-Step Methodology:

Catheterization & Baseline Sampling: Insert an intravenous catheter for tracer infusion and a

contralateral heated hand vein catheter for "arterialized" blood sampling. Collect baseline

blood and breath samples to establish natural background isotopic enrichment[1].

Priming Dose Administration: Administer an intravenous bolus of DL-Leucine-1,2-13C2
(e.g., 2 μmol/kg) and NaH13CO3 (e.g., 2.1 μmol/kg) to rapidly achieve isotopic steady state.

Continuous Infusion: Immediately initiate a continuous infusion of DL-Leucine-1,2-13C2
(e.g., 0.05 μmol/kg/min) using a calibrated syringe pump for 3 to 6 hours.

Biospecimen Collection: Collect arterialized blood and breath samples every 20–30 minutes

during the final 2 hours (steady-state window). Obtain a skeletal muscle biopsy at the

beginning and end of the steady-state period to measure tracer incorporation into tissue

protein[5].

Metabolite Extraction & Derivatization: Lyse cells/tissue and precipitate proteins. Because

amino acids are highly polar and non-volatile, the supernatant must be derivatized (e.g.,

using MTBSTFA) to replace active hydrogens with non-polar tert-butyldimethylsilyl groups.
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This causality is critical: without derivatization, leucine will thermally degrade in the GC inlet

rather than vaporizing[2].

GC-MS & IRMS Analysis: Analyze derivatized plasma KIC and leucine via GC-MS to

determine precursor pool enrichment. Analyze breath samples via IRMS for 13CO2

enrichment.
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Figure 3: Self-validating experimental workflow for in vivo stable isotope metabolic flux

analysis.

Quantitative Data Interpretation
The power of the DL-Leucine-1,2-13C2 tracer lies in its ability to generate comprehensive

metabolic metrics from a single experiment. The primary outcomes include Leucine Turnover

(Flux), Oxidation Rates, Non-Oxidative Leucine Disposal (NOLD - a proxy for whole-body

protein synthesis), and Fractional Synthetic Rate (FSR)[2].

Internal Validation Check: The FSR calculation relies on the enrichment of the precursor pool

(intracellular KIC). If the plasma KIC enrichment significantly deviates from the intracellular KIC

enrichment, the FSR calculation must be mathematically adjusted to prevent the overestimation

of protein synthesis.

Table 1: Representative Leucine Tracer Kinetics in Response to Anabolic Stimuli
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Metabolic Metric
Vehicle Control
(Basal)

Anabolic Treatment
(e.g., mTOR
Agonist)

Measurement
Modality

Leucine Flux

(Turnover)
110 ± 12 μmol/kg/hr 145 ± 18 μmol/kg/hr

GC-MS (Plasma 13C-

KIC)

Leucine Oxidation 22 ± 4 μmol/kg/hr 28 ± 5 μmol/kg/hr IRMS (Breath 13CO2)

Non-Oxidative

Disposal (NOLD)
88 ± 8 μmol/kg/hr 117 ± 13 μmol/kg/hr

Calculated (Flux -

Oxidation)

Table 2: Fractional Synthesis Rate (FSR) of Skeletal Muscle

Physiological Condition FSR (%/hour) Fold Change vs Basal

Basal State (Fasted) 0.045 ± 0.010 1.0x

Post-Exercise 0.085 ± 0.015 ~1.9x

Post-Exercise + Leucine Dose 0.125 ± 0.020 ~2.8x
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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